Cas no 57555-46-1 (Thiophene-2-carboxylic acid, 5-ethylthio-4-formyl-)
57555-46-1 structure
Product Name:Thiophene-2-carboxylic acid, 5-ethylthio-4-formyl-
CAS No:57555-46-1
MF:C8H8O3S2
MW:216.277319908142
CID:947214
PubChem ID:550509
Update Time:2025-04-19
Thiophene-2-carboxylic acid, 5-ethylthio-4-formyl- Chemical and Physical Properties
Names and Identifiers
-
- Thiophene-2-carboxylic acid, 5-ethylthio-4-formyl-
- DB-327525
- 5-(Ethylsulfanyl)-4-formyl-2-thiophenecarboxylic acid #
- 57555-46-1
- IQZIBCVTAZLDAQ-UHFFFAOYSA-N
-
- Inchi: 1S/C8H8O3S2/c1-2-12-8-5(4-9)3-6(13-8)7(10)11/h3-4H,2H2,1H3,(H,10,11)
- InChI Key: IQZIBCVTAZLDAQ-UHFFFAOYSA-N
- SMILES: S1C(C(=O)O)=CC(C=O)=C1SCC
Computed Properties
- Exact Mass: 215.99148646g/mol
- Monoisotopic Mass: 215.99148646g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 13
- Rotatable Bond Count: 4
- Complexity: 208
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.1
- Topological Polar Surface Area: 108Ų
Thiophene-2-carboxylic acid, 5-ethylthio-4-formyl- Related Literature
-
Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
-
Kui Wu,Zhihua Yang,Shilie Pan Dalton Trans., 2015,44, 19856-19864
-
Muniyandi Sankaralingam,So Hyun Jeon,Yong-Min Lee,Mi Sook Seo,Wonwoo Nam Dalton Trans., 2016,45, 376-383
57555-46-1 (Thiophene-2-carboxylic acid, 5-ethylthio-4-formyl-) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)
Recommended suppliers
Suzhou Genelee Bio-Technology Co., Ltd.
Gold Member
CN Supplier
Bulk
SunaTech Inc.
Gold Member
CN Supplier
Reagent
Zhejiang Brunova Technology Co., Ltd.
Gold Member
CN Supplier
Bulk
Jinan Hanyu Chemical Co.,Ltd.
Gold Member
CN Supplier
Bulk
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Gold Member
CN Supplier
Bulk